Methyl 12-oxooctadecanoate

Description

Methyl 12-oxooctadecanoate, also known as methyl 12-ketostearate, is an organic compound with the CAS number 2380-27-0 . It is a methyl ester of 12-oxostearic acid and can also be called 12-Oxostearic acid methyl ester or Octadecanoic acid, 12-oxo-, methyl ester . The molecular formula for Methyl 12-oxooctadecanoate is C19H36O3, and it has a molecular weight of 312.49 g/mol .

This compound is typically found as a solid with a white to off-white color . It has a melting point between 46-48 °C and a boiling point of 178-180 °C at 0.8 mmHg . Methyl 12-oxooctadecanoate is slightly soluble in chloroform and methanol . For storage, it is recommended to keep it in a freezer at -20°C .

A similar compound is Methyl 2-oxooctadecanoate, which has the CAS number 2380-18-9 and the molecular formula C19H36O3 . Other synonyms for Methyl 2-oxooctadecanoate include 2-OXOOCTADECANOIC ACID METHYL ESTER and methyl ketostearate .

• CAS No.: 2380-27-0
• Product Name: Methyl 12-oxooctadecanoate
• Molecular Formula: C19H36O3
• Molecular Weight: 312.5 g/mol
• IUPAC Name: methyl 12-oxooctadecanoate
• Standard InChI: InChI=1S/C19H36O3/c1-3-4-5-12-15-18(20)16-13-10-8-6-7-9-11-14-17-19(21)22-2/h3-17H2,1-2H3
• Standard InChIKey: XVSPEBNRFAFNAV-UHFFFAOYSA-N
• SMILES: CCCCCCC(=O)CCCCCCCCCCC(=O)OC
• Canonical SMILES: CCCCCCC(=O)CCCCCCCCCCC(=O)OC
• Synonyms: 12-Oxo-octadecanoic Acid Methyl Ester; Methyl 12-Oxostearate; Methyl 12-Oxooctadecanoate
• PubChem Compound: 137570
• Last Modified: Sep 16 2023